Cas no 100125-06-2 (2-Bromo-7-nitrodibenzob,e1,4dioxine)

• Product Name: 2-Bromo-7-nitrodibenzob,e1,4dioxine
• CAS No: 100125-06-2
• MF: C₁₂H₆BrNO₄
• MW: 308.084342479706
• CID: 1040906
• PubChem ID: 70700639
• Update Time: 2025-06-09

2-Bromo-7-nitrodibenzob,e1,4dioxine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-nitrodibenzo[b,e][1,4]dioxine
• 2-Brom-7-nitro-dibenzo[1,4]dioxin
• 2-bromo-7-nitro-dibenzo[1,4]dioxin
• AK103102
• ANW-65111
• CTK8C0692
• KB-229147
• 100125-06-2
• 2-bromo-7-nitrodibenzo-p-dioxin
• DTXSID60743446
• 2-BROMO-7-NITROOXANTHRENE
• AKOS016005192
• DB-338236
• 2-Bromo-7-nitrodibenzob,e1,4dioxine

• MDL： MFCD22572446
• Inchi： 1S/C12H6BrNO4/c13-7-1-3-9-11(5-7)17-10-4-2-8(14(15)16)6-12(10)18-9/h1-6H
• InChI Key： NEAQKVYUPNBTNP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC1C=CC(=CC=1O2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.94802g/mol
• Monoisotopic Mass: 306.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins

Additional information on 2-Bromo-7-nitrodibenzob,e1,4dioxine

Research Brief on 2-Bromo-7-nitrodibenzob,e1,4dioxine (CAS: 100125-06-2): Recent Advances and Applications in Chemical Biology and Medicine

2-Bromo-7-nitrodibenzob,e1,4dioxine (CAS: 100125-06-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile building block for the synthesis of complex heterocyclic compounds and its role in modulating biological pathways. This research brief provides an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2-Bromo-7-nitrodibenzob,e1,4dioxine as a key intermediate in the synthesis of novel polycyclic aromatic hydrocarbons (PAHs) with potential anticancer properties. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the compound, yielding derivatives that exhibited selective cytotoxicity against several cancer cell lines, including breast and lung cancer. The study also reported that the nitro group at the 7-position plays a critical role in enhancing the compound's binding affinity to DNA, suggesting a possible mechanism of action.

In another recent investigation, 2-Bromo-7-nitrodibenzob,e1,4dioxine was evaluated for its ability to inhibit inflammatory responses in macrophages. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 by suppressing the NF-κB signaling pathway. These findings position the compound as a promising lead for the development of anti-inflammatory agents, particularly for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, 2-Bromo-7-nitrodibenzob,e1,4dioxine has been utilized in the construction of dibenzodioxin-based frameworks, which are prevalent in many natural products and pharmaceuticals. A 2023 paper in Organic Letters detailed a novel photochemical cyclization strategy using this compound as a precursor, enabling the efficient synthesis of dibenzodioxin derivatives under mild conditions. This methodology offers a greener alternative to traditional synthetic routes and could facilitate the discovery of new bioactive molecules.

Despite these promising developments, challenges remain in optimizing the pharmacological properties of 2-Bromo-7-nitrodibenzob,e1,4dioxine derivatives. Recent pharmacokinetic studies have identified issues with metabolic stability and bioavailability that need to be addressed through structural modifications. Ongoing research is focusing on the design of prodrugs and formulation strategies to overcome these limitations while maintaining the compound's biological activity.

In conclusion, 2-Bromo-7-nitrodibenzob,e1,4dioxine (CAS: 100125-06-2) represents a valuable scaffold in chemical biology and drug discovery. Its diverse reactivity profile and biological activities make it an attractive target for further investigation. Future research directions may include exploring its potential in targeted drug delivery systems, combination therapies, and as a tool compound for studying dioxin-related biological pathways.